molecular formula C13H22O6 B8329640 1-Isopropyl 6-tert.-butyl 2-hydroxy-4-oxoadipate

1-Isopropyl 6-tert.-butyl 2-hydroxy-4-oxoadipate

Cat. No.: B8329640
M. Wt: 274.31 g/mol
InChI Key: XAGYMYNZXLGIFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Isopropyl 6-tert.-butyl 2-hydroxy-4-oxoadipate is a useful research compound. Its molecular formula is C13H22O6 and its molecular weight is 274.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H22O6

Molecular Weight

274.31 g/mol

IUPAC Name

6-O-tert-butyl 1-O-propan-2-yl 2-hydroxy-4-oxohexanedioate

InChI

InChI=1S/C13H22O6/c1-8(2)18-12(17)10(15)6-9(14)7-11(16)19-13(3,4)5/h8,10,15H,6-7H2,1-5H3

InChI Key

XAGYMYNZXLGIFF-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)C(CC(=O)CC(=O)OC(C)(C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a solution of tert.-butyl 4-(2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl)-3-oxobutanoate (13.62 g, 50.00 mmol) in toluene (100.0 ml), the above yellow solution was dropwise added and stirred at 0° C. for 30 minutes. After dropwise adding 1N hydrochloric acid (160.0 ml), the mixture was stirred at 0° C. for 10 minutes. After evaporating off the most of the organic solvent under reduced pressure, the mixture was extracted with ethyl acetate and washed with a saturated saline and a phosphate buffer (pH 7.0). The organic layers were combined, dried over sodium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel column chromatography (hexane: acetone=2:1) to give pure 1-isopropyl 6-tert.-butyl 2-hydroxy-4-oxoadipate (11.07 g, 40.35 mmol). Yield, 80.7%.
Quantity
13.62 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
160 mL
Type
reactant
Reaction Step Two

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